![molecular formula C19H14N4O3S3 B11572808 2-(2-oxo-1,3-benzothiazol-3(2H)-yl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide](/img/structure/B11572808.png)
2-(2-oxo-1,3-benzothiazol-3(2H)-yl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide
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Description
The compound 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE is a complex organic molecule that features a benzothiazole ring and a thiadiazole ring. These heterocyclic structures are known for their significant biological activities and are often explored in medicinal chemistry for their potential therapeutic applications.
Properties
Molecular Formula |
C19H14N4O3S3 |
|---|---|
Molecular Weight |
442.5 g/mol |
IUPAC Name |
2-(2-oxo-1,3-benzothiazol-3-yl)-N-(5-phenacylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C19H14N4O3S3/c24-14(12-6-2-1-3-7-12)11-27-18-22-21-17(29-18)20-16(25)10-23-13-8-4-5-9-15(13)28-19(23)26/h1-9H,10-11H2,(H,20,21,25) |
InChI Key |
CIUPUUIEOWHEQG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CSC2=NN=C(S2)NC(=O)CN3C4=CC=CC=C4SC3=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE typically involves multi-step reactions starting from commercially available precursors. One common route involves the following steps:
Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized by cyclization of 2-aminothiophenol with carbonyl compounds under acidic conditions.
Formation of the Thiadiazole Ring: The thiadiazole ring is often prepared by the reaction of thiosemicarbazide with carboxylic acids or their derivatives.
Coupling of the Rings: The benzothiazole and thiadiazole rings are then coupled through a series of condensation reactions, often involving the use of coupling agents like dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).
Final Acetylation: The final step involves acetylation of the coupled product to form the desired compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of high-performance liquid chromatography (HPLC) for purification.
Chemical Reactions Analysis
Types of Reactions
2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE: can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzothiazole and thiadiazole rings.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield the corresponding alcohols or amines.
Scientific Research Applications
2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE: has several scientific research applications:
Medicinal Chemistry: The compound is explored for its potential as an antimicrobial, antifungal, and anticancer agent due to the biological activities of the benzothiazole and thiadiazole rings.
Biological Studies: It is used in studies to understand the interaction of heterocyclic compounds with biological targets.
Industrial Applications: The compound can be used as an intermediate in the synthesis of other biologically active molecules.
Mechanism of Action
The mechanism of action of 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE involves its interaction with various molecular targets, including enzymes and receptors. The benzothiazole and thiadiazole rings can interact with the active sites of enzymes, inhibiting their activity and leading to the desired biological effects.
Comparison with Similar Compounds
Similar compounds include other benzothiazole and thiadiazole derivatives. Compared to these compounds, 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE is unique due to its specific substitution pattern, which can lead to distinct biological activities.
List of Similar Compounds
- 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)ACETAMIDE
- N-{5-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL}ACETAMIDE
- 2-(2-OXO-2,3-DIHYDRO-1,3-BENZOTHIAZOL-3-YL)-N-(1,3,4-THIADIAZOL-2-YL)ACETAMIDE
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